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Compound Name: Leptin (93-105), human

Cat. No.: B12562940 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a framework for quantifying the activation of key downstream

signaling targets following stimulation with the Leptin (93-105) peptide fragment using Enzyme-

Linked Immunosorbent Assay (ELISA). While direct ELISA protocols for the downstream

targets of this specific leptin fragment are not widely established, this guide offers a detailed

approach based on the known signaling pathways of full-length leptin.

Introduction
Leptin, a 16-kDa adipokine, plays a crucial role in regulating energy homeostasis,

neuroendocrine function, and metabolism. Its effects are mediated through the leptin receptor

(ObR), leading to the activation of several intracellular signaling cascades.[1][2] The primary

signaling pathways activated by leptin include the Janus kinase/signal transducer and activator

of transcription (JAK/STAT) pathway, the phosphoinositide 3-kinase (PI3K)/Akt pathway, and

the mitogen-activated protein kinase (MAPK)/extracellular signal-regulated kinase (ERK)

pathway.[2][3]

The Leptin (93-105) fragment is a synthetically derived peptide from the full-length human

leptin protein.[4] Studies have indicated that this fragment possesses biological activity, notably

influencing the secretion of aldosterone, corticosterone, and insulin.[5][6] Specifically, the

insulinostatic effect of leptin is thought to be mediated by the 93-105 amino acid sequence.[5]

This suggests that the Leptin (93-105) fragment may activate one or more of the canonical

leptin signaling pathways.
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This document outlines protocols for measuring the phosphorylation of key downstream

effectors—STAT3, Akt, and ERK1/2—as markers of pathway activation in response to Leptin

(93-105) stimulation.

Leptin Signaling Pathways
Upon binding to its receptor, leptin initiates a cascade of intracellular signaling events. The

diagram below illustrates the major pathways and their key downstream targets that can be

quantified by ELISA.
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Caption: Leptin (93-105) Signaling Pathways.

Quantitative Data for Full-Length Leptin
The following tables summarize the dose-dependent effects of full-length leptin on the

phosphorylation of downstream targets, providing a reference for expected outcomes when

using the Leptin (93-105) fragment.

Table 1: Leptin-Induced STAT3 Phosphorylation
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Treatment
Concentration/
Dose

Cell/Tissue
Type

Fold Increase
in pSTAT3 (vs.
Control)

Reference

Recombinant

Human EGF
100 ng/mL A431 cells ~8-fold [7]

Leptin 50 µg/kg (i.p.)

Rat

Hypothalamus

(ARC)

Significant

increase
[8]

Leptin 100 µg/kg (i.p.)

Rat

Hypothalamus

(NTS)

Significant

increase
[8]

Leptin 200 µg/kg (i.p.)

Rat

Hypothalamus

(VMH)

Significant

increase
[8]

Leptin 1 mg/kg
Mouse Cardiac

Tissue
~2.5-fold [9]

Table 2: Leptin-Induced Akt Phosphorylation

Treatment
Concentration/
Dose

Cell/Tissue
Type

Fold Increase
in pAkt (vs.
Control)

Reference

IGF-1 100 ng/mL MCF7 cells ~15-fold [10]

Leptin 50 ng/mL
Pancreatic

Cancer Cells
~2.5-fold [11]

Leptin 1 mg/kg
Mouse Cardiac

Tissue
~1.8-fold [9]

Leptin 1 µg/mL
Tongue Taste

Bud Cells
~2-fold [12]

Table 3: Leptin-Induced ERK1/2 Phosphorylation
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Treatment
Concentration/
Dose

Cell/Tissue
Type

Fold Increase
in pERK1/2
(vs. Control)

Reference

EGF 1 ng/mL HeLa cells
Significant

increase

EGF Various HEK293 cells
Dose-dependent

increase

Experimental Protocols
The following are generalized ELISA protocols for the detection of phosphorylated STAT3, Akt,

and ERK1/2. These should be adapted based on the specific ELISA kit manufacturer's

instructions and the experimental cell or tissue type.

General Workflow
The diagram below outlines the general experimental workflow for measuring the activation of

downstream targets of Leptin (93-105).
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Sample Preparation

ELISA Protocol

Data Analysis

1. Cell Culture and Seeding

2. Stimulation with Leptin (93-105)

3. Cell Lysis and Protein Quantification

4. Add Sample to Coated Plate

5. Incubate with Primary Antibody

6. Wash

7. Add HRP-Conjugated Secondary Antibody

8. Incubate

9. Wash

10. Add TMB Substrate

11. Incubate in Dark

12. Add Stop Solution

13. Read Absorbance at 450 nm

14. Analyze Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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